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molecular formula C15H22O B8655238 3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydro2-naphthol CAS No. 22825-14-5

3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydro2-naphthol

Cat. No. B8655238
M. Wt: 218.33 g/mol
InChI Key: DKYWLVQIIIGFIB-UHFFFAOYSA-N
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Patent
USRE033533

Procedure details

Into a round bottom flask there are introduced 10.8 g (100 mmoles) of ortho cresol, 100 ml of dichloromethane (CH2Cl2) and 18.3 g (100 mmoles) of 2,4-dichloro-2,4-dimethylhexane. The reaction mixture is cooled to 5° C. and there are added, in small quantities, 6.6 g (50 mmoles) of aluminum chloride. The temperature is permitted to rise to 20° C. The reaction mixture is stirred for 2 hours and it is then poured into 200 ml of water. The organic phase is decanted, dried on magnesium sulfate (MgSO4) and the solvents are evaporated. The residue is recrystallized in 100 ml of hexane, yielding 20.3 g (93%) of 3-methyl-5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthol which melts at 122°-123° C.
Quantity
10.8 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Name
2,4-dichloro-2,4-dimethylhexane
Quantity
18.3 g
Type
reactant
Reaction Step One
Quantity
6.6 g
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Three

Identifiers

REACTION_CXSMILES
[C:1]1([CH3:8])[C:6]([OH:7])=[CH:5][CH:4]=[CH:3][CH:2]=1.Cl[CH2:10]Cl.Cl[C:13]([CH3:21])([CH2:15][C:16](Cl)(C)[CH2:17][CH3:18])[CH3:14].[Cl-].[Al+3].[Cl-].[Cl-]>O>[CH3:8][C:1]1[C:6]([OH:7])=[CH:5][C:4]2[C:13]([CH3:14])([CH3:21])[CH2:15][CH2:16][C:17]([CH3:18])([CH3:10])[C:3]=2[CH:2]=1 |f:3.4.5.6|

Inputs

Step One
Name
Quantity
10.8 g
Type
reactant
Smiles
C1(=CC=CC=C1O)C
Name
Quantity
100 mL
Type
reactant
Smiles
ClCCl
Name
2,4-dichloro-2,4-dimethylhexane
Quantity
18.3 g
Type
reactant
Smiles
ClC(C)(CC(CC)(C)Cl)C
Step Two
Name
Quantity
6.6 g
Type
reactant
Smiles
[Cl-].[Al+3].[Cl-].[Cl-]
Step Three
Name
Quantity
200 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
5 °C
Stirring
Type
CUSTOM
Details
The reaction mixture is stirred for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to rise to 20° C
CUSTOM
Type
CUSTOM
Details
The organic phase is decanted
CUSTOM
Type
CUSTOM
Details
dried on magnesium sulfate (MgSO4)
CUSTOM
Type
CUSTOM
Details
the solvents are evaporated
CUSTOM
Type
CUSTOM
Details
The residue is recrystallized in 100 ml of hexane

Outcomes

Product
Details
Reaction Time
2 h
Name
Type
product
Smiles
CC=1C(=CC=2C(CCC(C2C1)(C)C)(C)C)O
Measurements
Type Value Analysis
AMOUNT: MASS 20.3 g
YIELD: PERCENTYIELD 93%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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